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Compound Name:
dicarboxylate

Cat. No. 8179992

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl 1-methylimidazole-4,5-dicarboxylate is a heterocyclic organic compound featuring a
central imidazole ring substituted with a methyl group at the N1 position and two ethyl
carboxylate groups at the C4 and C5 positions. This molecule serves as a versatile building
block in organic synthesis, particularly in the development of novel pharmaceutical agents and
functional materials. The imidazole core is a common motif in many biologically active
compounds, and the presence of the ester functionalities allows for a variety of chemical
transformations, making it a valuable intermediate for creating diverse molecular architectures.
This guide provides a comprehensive overview of its physicochemical properties, a detailed
synthesis protocol, and an exploration of its potential biological significance.

Physicochemical Properties

A thorough understanding of the physicochemical properties of Diethyl 1-methylimidazole-
4,5-dicarboxylate is essential for its application in research and development. These
properties influence its reactivity, solubility, and pharmacokinetic profile in potential drug
candidates.
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Property Value Source
Molecular Formula C10H14N204 --INVALID-LINK--
Molecular Weight 226.23 g/mol --INVALID-LINK--
CAS Number 1210-92-0

Melting Point Not available

Boiling Point Not available

Soluble in organic solvents

- such as ethanol, methanol, [Generic information for similar
Solubility ]
and dichloromethane; compounds]
insoluble in water.
pKa Predicted: 8.70 + 0.10 --INVALID-LINK--
logP Predicted: 1.7156 --INVALID-LINK--

Note: Experimental data for melting point, boiling point, and specific solubility values are not
readily available in the searched literature. The provided pKa and logP values are predicted
and should be used as an estimation.

Experimental Protocols

The synthesis of Diethyl 1-methylimidazole-4,5-dicarboxylate can be adapted from
established methods for similar imidazole dicarboxylates. A plausible synthetic route is outlined
below, based on the condensation of an amidine with a diethyl oxalacetate derivative.

Synthesis of Diethyl 1-Methylimidazole-4,5-dicarboxylate

This synthesis can be conceptualized as a multi-step process, likely starting from simpler,
commercially available precursors. A potential synthetic workflow is depicted below.
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A potential workflow for the synthesis of Diethyl 1-Methylimidazole-4,5-dicarboxylate.

Detailed Experimental Protocol (Adapted from related syntheses)[1]:

o Preparation of the Amidine: The specific N-methyl amidine required for the reaction would
first be synthesized. This can typically be achieved by reacting methylamine with a suitable
nitrile or orthoester.

e Condensation Reaction:

o Dissolve the N-methyl amidine hydrochloride in absolute ethanol in a round-bottom flask
equipped with a magnetic stirrer and a reflux condenser.

o Add triethylamine to the solution at room temperature.

o To this mixture, add a solution of diethyl 2-chloro-3-oxosuccinate in ethanol dropwise over
a period of 20 minutes.

o Stir the reaction mixture at room temperature for 1 hour, and then heat to 60-70 °C for 5
hours.

e Work-up and Isolation:
o After the reaction is complete, evaporate the solvent under reduced pressure.

o Add water to the residue and extract the mixture with an organic solvent such as ethyl
acetate (3 x 30 mL).
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o Combine the organic layers, dry over anhydrous sodium sulfate, and evaporate the
solvent under reduced pressure to yield the crude product.

o Purification:

o The crude Diethyl 1-methylimidazole-4,5-dicarboxylate can be purified by column
chromatography on silica gel, eluting with a suitable solvent system (e.g., a gradient of
ethyl acetate in hexanes).

e Characterization:

o The structure and purity of the final product should be confirmed by analytical techniques
such as H NMR, 3C NMR, and High-Performance Liquid Chromatography (HPLC). Mass
spectrometry can be used to confirm the molecular weight.

Biological Activity and Potential Applications

While specific studies on the biological activity of Diethyl 1-methylimidazole-4,5-
dicarboxylate are limited in the public domain, the imidazole scaffold is a well-established
pharmacophore with a broad range of biological activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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